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Compound of Interest

Compound Name: 1-(Methylsulfonyl)piperidin-4-ol

Cat. No.: B1321963 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A specific Safety Data Sheet (SDS) for 1-
(Methylsulfonyl)piperidin-4-ol was not publicly available at the time of this writing. The

information herein is extrapolated from data on structurally similar compounds, including

piperidine derivatives and methylsulfonyl compounds. All personnel must exercise caution and

handle this substance as a potentially hazardous material, adhering to rigorous laboratory

safety standards. A thorough risk assessment should be conducted before any handling or use.

Predicted Hazard Assessment
Based on the analysis of related chemical structures, 1-(Methylsulfonyl)piperidin-4-ol is
predicted to present several potential hazards. The piperidine moiety can be associated with

skin and eye irritation, while sulfonyl-containing compounds can range from being relatively

inert to highly reactive and toxic. Therefore, a conservative approach to handling is mandatory.

Predicted GHS Hazard Classifications:
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Hazard Class Predicted Category Notes

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)

Inferred from various

functionalized piperidine

compounds.

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

A common hazard for cyclic

amines.

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)

Expected based on the

potential for skin irritation.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

Inhalation of dust or aerosols

may irritate the respiratory

tract.

Note: These classifications are predictive and have not been officially determined. They should

be used for preliminary risk assessment only.

Physical and Chemical Properties (Estimated)
Quantitative physical and chemical data for 1-(Methylsulfonyl)piperidin-4-ol are not readily

available. The following table provides estimates based on its chemical structure.
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Property Estimated Value / Information

Molecular Formula C₆H₁₃NO₃S

Molecular Weight 179.24 g/mol

Appearance Expected to be an off-white to white solid.

Solubility
Likely soluble in polar organic solvents (e.g.,

DMSO, DMF, Methanol).

Melting Point Not determined.

Boiling Point Not determined.

Stability

Stable under recommended storage conditions.

Avoid strong oxidizing agents, strong acids, and

bases.

Safe Handling and Personal Protective Equipment
(PPE)
A stringent safety protocol should be implemented when handling 1-
(Methylsulfonyl)piperidin-4-ol. The following workflow diagram illustrates the key stages of

chemical handling in a laboratory setting.
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General Laboratory Chemical Handling Workflow
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Caption: Workflow for safe chemical handling in a research environment.
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Engineering Controls:

Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood, especially when handling powders or creating solutions.

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that conforms to EU Standard

EN166 or OSHA 29 CFR 1910.133 regulations.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity before use. Dispose of contaminated gloves properly.

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes. For

larger quantities or when there is a significant risk of splashing, consider additional protective

clothing.

Respiratory Protection: If dust or aerosols are generated and engineering controls are

insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator may be

necessary.

First Aid and Emergency Procedures
In case of exposure, follow these procedures and seek immediate medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Procedures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

Prevent further leakage or spillage. Do not let the chemical enter drains.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and collect in a

suitable, labeled container for disposal.

For large spills, contact your institution's environmental health and safety department.

Standardized Experimental Safety Protocols
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To definitively determine the toxicological properties of 1-(Methylsulfonyl)piperidin-4-ol,
standardized tests according to the Organisation for Economic Co-operation and Development

(OECD) Guidelines for the Testing of Chemicals would be required. The following are

summaries of the key in vivo protocols.

OECD Test Guideline 402: Acute Dermal Toxicity
Objective: To determine the health hazards likely to arise from a single, short-term dermal

exposure to the substance.

Methodology:

Test Animals: Typically, young adult albino rats or rabbits are used.

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk of the test animals.

Dose Application: The test substance is applied uniformly over an area of at least 10% of the

total body surface area. For solids, the substance is moistened slightly with a suitable vehicle

(e.g., water or saline) to ensure good skin contact. The application site is then covered with a

porous gauze dressing.

Exposure: The substance is kept in contact with the skin for 24 hours.[1][2]

Observation: Animals are observed for mortality, signs of toxicity (changes in skin, fur, eyes,

and behavior), and body weight changes for at least 14 days.[1][2]

Endpoint: The primary endpoint is the calculation of an LD50 (the dose estimated to be lethal

to 50% of the test animals), if applicable, and the detailed observation of any toxic effects. A

limit test at a high dose (e.g., 2000 mg/kg) may be performed first to classify the substance

as having low toxicity if no mortality occurs.[1]

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
Objective: To assess the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.
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Methodology:

Test Animals: A single albino rabbit is typically used for the initial test.[3]

Dose Application: A 0.5 g (for solids) or 0.5 mL (for liquids) dose of the test substance is

applied to a small patch of clipped skin (approx. 6 cm²).[4] The site is covered with a gauze

patch.

Exposure: The exposure period is typically 4 hours.[3][4]

Observation: After exposure, the patch is removed, and the skin is evaluated for erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and then

daily for up to 14 days to assess reversibility.[4]

Confirmation: If a corrosive effect is not observed in the initial animal, the response is

confirmed using up to two additional animals.[3][5]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
Objective: To determine the potential of a substance to produce irritation or corrosion when

applied to the eye.

Methodology:

Test Animals: The albino rabbit is the recommended species. An initial test is performed on a

single animal.[6][7]

Dose Application: A single dose of the substance (e.g., 0.1 mL of liquid or not more than 100

mg of solid) is instilled into the conjunctival sac of one eye. The other eye remains untreated

and serves as a control.[7][8]

Observation: The eyes are examined for ocular lesions (in the cornea, iris, and conjunctiva)

at 1, 24, 48, and 72 hours after application.[7][8] The observation period can be extended up

to 21 days to evaluate the reversibility of any effects.[6]

Confirmation: If a severe irritant or corrosive effect is not seen in the first animal, the test may

be confirmed with up to two additional animals.[6][7] The use of topical anesthetics and

systemic analgesics is recommended to minimize animal distress.[8][9]
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The following diagram illustrates the decision-making logic for initiating these key toxicological

tests, emphasizing a tiered approach that prioritizes in vitro methods to reduce animal testing.

Tiered Approach for Acute Toxicity Testing

In Vivo Confirmatory Testing (If Required)

New Chemical Compound
(e.g., 1-(Methylsulfonyl)piperidin-4-ol)

In Silico / QSAR Analysis
(Predict Toxicity from Structure)

In Vitro / Ex Vivo Testing
(e.g., OECD 439 Skin Irritation,

BCOP for Eye Irritation)

If data is insufficient

OECD 404
(Acute Dermal Irritation)

If results are inconclusive

OECD 405
(Acute Eye Irritation)

If results are inconclusive

OECD 402
(Acute Dermal Toxicity)

If dermal exposure is likely

Classification & Labeling
(GHS)

Click to download full resolution via product page

Caption: Decision workflow for evaluating the acute toxicity of a new chemical.

Storage and Disposal
Storage:

Store in a tightly closed, properly labeled container.
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Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

The storage area should be secured and accessible only to authorized personnel.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Do not dispose of down the drain or into the environment.

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly. Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1321963#1-methylsulfonyl-piperidin-4-ol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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